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Compound of Interest

Compound Name: 3-Oxopropanamide

CAS No.: 5735-86-4

Cat. No.: B3053983

Get Quote

Executive Summary & Compound Identity
3-Oxopropanamide (also known as formylacetamide or malonamic aldehyde) is a highly

reactive

-keto amide intermediate used primarily in the synthesis of heterocycles (e.g., pyridines,
pyrimidines, oxazoles).[1]

Unlike stable shelf reagents, 3-oxopropanamide is thermodynamically unstable. It exhibits a

high propensity for self-condensation (polymerization) and oxidative degradation.

Consequently, quantitative solubility data in the literature is scarce because the compound is

rarely stored for long periods. This guide prioritizes solvent compatibility and in situ generation

strategies over static solubility tables.
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Property Details

CAS Number 5735-86-4

IUPAC Name 3-Oxopropanamide

Synonyms Formylacetamide, Malonamic aldehyde

Molecular Formula

Molecular Weight 87.08 g/mol

Key Risk
Rapid polymerization at RT; Hydrolysis in

aqueous acid/base.

Solubility Profile & Solvent Compatibility
3-Oxopropanamide is a polar molecule with both hydrogen bond donor (amide

) and acceptor (carbonyl

) sites. While theoretically soluble in water, its stability in aqueous media is poor.

Solvent Compatibility Matrix
The following table categorizes solvents based on their suitability for processing

(reaction/extraction) versus storage.
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Solvent Class
Specific
Solvents

Solubility
Stability
Rating

Recommendati
on

Polar Aprotic
DMSO, DMF,

DMAc
High

⭐⭐⭐⭐

(High)

Preferred. Best

for reactions and

short-term

storage.

Minimizes

nucleophilic

attack.

Polar Aprotic
Acetonitrile

(MeCN)
Moderate-High ⭐⭐⭐ (Good)

Good for

crystallization or

reactions; easily

removed.

Polar Protic Water High ⭐ (Poor)

Avoid for

storage. Use

only for

immediate in situ

generation or

biphasic

extraction.

Promotes

hydrolysis.

Alcohols
Methanol,

Ethanol
High ⭐⭐ (Fair)

Usable for

synthesis but risk

of hemiacetal

formation

(reversible) or

acetalization.

Chlorinated
DCM,

Chloroform
Moderate ⭐⭐⭐ (Good)

Excellent for

extraction from

aqueous reaction

mixtures.

Ethers THF, 1,4-

Dioxane

Moderate ⭐⭐⭐ (Good) Suitable reaction

media; ensure
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peroxide-free to

prevent

oxidation.

Non-Polar
Hexane,

Heptane
Insoluble N/A

Useful only as

anti-solvents for

precipitation.

Mechanistic Insight: The "Water Paradox"
While 3-oxopropanamide is highly water-soluble due to its polarity, water catalyzes its

decomposition.

Hydration: The aldehyde group forms a gem-diol (

) in water, shifting the equilibrium.

Hydrolysis: The amide bond is susceptible to hydrolysis, yielding malonic semialdehyde

(unstable) and ammonia.

Conclusion: Water should be viewed as a reactant, not a solvent.

Stability & Degradation Mechanisms
The instability of 3-oxopropanamide arises from its bifunctional nature (aldehyde + amide)

and its ability to tautomerize.

Degradation Pathways[2]
Polymerization (Dominant): The aldehyde carbonyl of one molecule undergoes aldol-type

condensation with the

-carbon (active methylene) of another, leading to oligomers.

Oxidation: The formyl group (

) is easily oxidized to a carboxylic acid, forming malonamic acid, which can subsequently
decarboxylate to acetamide.
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Tautomerization: Exists in equilibrium between the keto form and the enol form (

). The enol form is reactive toward electrophiles.

Visualization of Reactivity
The following diagram illustrates the critical pathways for degradation and synthesis utility.
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Caption: Stability network showing generation from acetal precursor, equilibrium with enol form,

and competing pathways of polymerization vs. productive synthesis.

Handling & Storage Protocols
Storage Protocol (Isolated Solid)
If you must store the isolated solid, strict adherence to these conditions is required to prevent it

from turning into a viscous brown polymer.

Temperature: Store at -20°C or lower.

Atmosphere: Store under Argon or Nitrogen (inert atmosphere). Oxygen accelerates

degradation.

Container: Amber glass vials (UV protection) with Teflon-lined caps.
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Shelf Life: Typically < 2 weeks. Re-verify purity via NMR before use.

Preferred Protocol: In Situ Generation
To maximize yield and reproducibility, avoid isolation. Generate 3-oxopropanamide
immediately before use from 3,3-dimethoxypropanamide.

Step-by-Step Methodology:

Dissolution: Dissolve 3,3-dimethoxypropanamide (1.0 equiv) in dilute HCl (0.5 M).

Hydrolysis: Stir at room temperature for 1–2 hours. Monitor disappearance of acetal by TLC

or NMR.

Work-up (Optional):

Method A (Aqueous Reaction): If the next step tolerates water, neutralize with

and add the next reagent directly.

Method B (Anhydrous Reaction): Saturate the aqueous layer with NaCl (salting out) and

extract 3x with Ethyl Acetate or DCM. Dry organic layer over

, filter, and concentrate at low temperature (< 30°C) only if necessary.

Utilization: Add the fresh solution immediately to the reaction vessel containing the coupling

partner (e.g., aldehyde + base).

Analytical Monitoring
Standard HPLC methods may degrade the compound on-column. Proton NMR (

NMR) is the gold standard for purity assessment.

Solvent: Use DMSO-

or CD

CN. Avoid
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(promotes exchange/hydrolysis) or

(often acidic traces).

Diagnostic Signals:

Aldehyde proton: Singlet/triplet around

9.5 – 9.8 ppm.

Methylene protons: Doublet/singlet around

3.2 – 3.5 ppm.

Enol olefin: If enolized, vinyl protons appear around

5.0 – 7.0 ppm (variable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3053983/docs#technical-guide-solubility-stability-
and-handling-of-3-oxopropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3053983/docs#technical-guide-solubility-stability-and-handling-of-3-oxopropanamide
https://www.benchchem.com/product/b3053983/docs#technical-guide-solubility-stability-and-handling-of-3-oxopropanamide
https://www.benchchem.com/product/b3053983?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

